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Compound of Interest

Compound Name: (S)-1-cyclobutylethanaMine

CAS No.: 677743-98-5

Cat. No.: B3395516

Get Quote

CAS Number: 677743-98-5 (S-enantiomer) | Formula: C₆H₁₃N | M.W.: 99.18 g/mol Synonyms:

(S)-α-Methylcyclobutanemethanamine; (S)-1-Cyclobutylethylamine

Physicochemical Profile & Hazard Identification
Effective risk mitigation requires understanding the specific molecular behaviors of this

compound. Unlike generic aliphatic amines, (S)-1-cyclobutylethanamine combines the

volatility of a low-molecular-weight amine with the thermodynamic strain of a cyclobutane ring.

Quantitative Property Table
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Property Value Operational Implication

Physical State
Liquid (Colorless to pale

yellow)

High mobility; requires

secondary containment.

Boiling Point ~127°C (760 mmHg)

Moderate volatility; significant

vapor generation at elevated

process temps.

Flash Point ~24.7°C (Closed Cup)

Flammable Liquid (Category

3). Vapors can form explosive

mixtures near RT.

Density ~0.899 g/mL
Lighter than water; will float on

aqueous spills.

Ring Strain ~26.3 kcal/mol (Cyclobutane)

Thermally stable at standard

process temps (<150°C), but

susceptible to radical ring-

opening under extreme

oxidative conditions.

Chirality (S)-Enantiomer

Racemization Risk: Low under

neutral/basic conditions;

potential risk under high-temp

radical conditions or strong

Lewis acid catalysis.

Core Hazards
Chemical Incompatibility (The "Carbamate Trap"): Like all primary amines, this compound is

a potent nucleophile that reacts rapidly with atmospheric CO₂ to form carbamate salts (white

crusts). This is not just an impurity issue; it alters stoichiometry in precision couplings.

Flammability: With a flash point of ~25°C, static discharge is a critical ignition source.

Corrosivity: Causes severe skin burns and eye damage (Category 1B). Vapors are highly

irritating to the respiratory tract.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage & Stability: Preserving Chiral Integrity
The primary failure mode in handling (S)-1-cyclobutylethanamine is not decomposition, but

atmospheric degradation via carbamate formation and oxidation.

The CO₂ Sensitivity Mechanism
Primary amines react reversibly with CO₂. While the reaction is reversible (heating releases

CO₂), the formation of the solid carbamate salt alters the molarity of the liquid reagent, leading

to failed stoichiometry in downstream synthesis.

(S)-1-Cyclobutylethanamine
(Liquid, Active)

Carbamate Salt
(Solid Precipitate, Inactive)

 + CO2 (Fast, RT)

Atmospheric CO2

 Thermal Decomposition

Heat / Vacuum
(Regeneration)
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Figure 1: The reversible reaction with CO₂. While reversible, carbamate formation

compromises precise weighing and purity.

Storage Protocol
Temperature: Store at 2°C to 8°C. Cold storage reduces vapor pressure and slows oxidation

rates.

Atmosphere:Strictly Inert (Argon/Nitrogen). The headspace must be purged after every use.

Container:

Preferred: Glass vial with Teflon-lined septa (for small aliquots) or Schlenk flask.
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Avoid: Polycarbonate or non-fluorinated plastics which may leach or degrade over time.

Seal: Parafilm is insufficient. Use electrical tape or shrink bands over the cap to prevent

oxygen diffusion.

Operational Handling & Synthesis Workflows
Weighing & Transfer
Due to its volatility and CO₂ sensitivity, open-air weighing is discouraged for quantitative work.

Method A: Glovebox (Recommended)

Perform all transfers in an N₂/Ar atmosphere.

Use a gas-tight syringe for liquid dispensing.

Method B: Schlenk Technique (Acceptable)

Counter-flow of inert gas must be active when opening the vessel.

Syringe Protocol: Flush the syringe with N₂ three times before drawing the amine. This

prevents the "air bubble" inside the needle from introducing CO₂/O₂ into the stock bottle.

Reaction Safety
Exotherm Control: The amine is basic. Reaction with acid chlorides, anhydrides, or strong

acids will be highly exothermic.

Rule: Always dilute the amine in solvent (e.g., DCM, THF) before adding electrophiles.

Rule: Add electrophiles dropwise at 0°C.

Solvent Compatibility:

Compatible: DCM, THF, Toluene, DMF (dry).

Incompatible: Ketones (Acetone/MEK) – forms imines/enamines rapidly. Esters – potential

for aminolysis over long periods.
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Experimental Workflow Diagram

Start: Reagent Retrieval

Visual Check:
Precipitate/Cloudiness?

Filtration/Distillation
(Remove Carbamate)

Yes (Solid present)

Dispense under Inert Gas
(Syringe/Cannula)

No (Clear liquid)

Reaction Setup
(Dilute before addition)

 Maintain < 25°C

Quench/Workup
(Neutralize pH)

Click to download full resolution via product page

Figure 2: Decision tree for reagent quality assessment and handling.
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Emergency Protocols
Spills

Small Spill (<10 mL):

Evacuate immediate area (vapors are flammable).

Cover with a non-combustible absorbent (vermiculite or sand). Do not use paper towels

(surface area increase + flammability = fire risk).

Neutralize with a dilute weak acid (e.g., 5% citric acid) if safe to do so, then dispose as

hazardous chemical waste.

Large Spill:

Full evacuation.

Cut power to potential ignition sources (hot plates, stirrers).

Call EHS/Fire services.

Exposure
Skin: Immediate flush with water for 15 minutes. Amines penetrate skin rapidly; do not wait

for pain to develop.

Eyes: Flush for 15 minutes, lifting eyelids. Time is critical to prevent permanent corneal

opacity.

Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by

trained personnel.

Waste Disposal
Classification: Hazardous Waste (Flammable, Corrosive).

Segregation:
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Do NOT mix with acidic waste streams (exotherm risk).

Do NOT mix with oxidizers (fire risk).

Protocol: Collect in a dedicated "Basic Organic Waste" container. Double-rinse empty

reagent bottles with a solvent (e.g., ethanol) before disposal to remove residual amine that

could fume or react in trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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